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Compound of Interest

Compound Name: YS-67

Cat. No.: B12365708 Get Quote

Chemical and Physical Properties
YS-67 is a small molecule inhibitor with the following properties:

Property Value

CAS Number 2761327-15-3

Molecular Formula C₃₂H₃₄N₄O₃

Molecular Weight 522.64 g/mol

Purity >99%

Appearance Crystalline solid

Solubility Soluble in DMSO

Storage Store at -20°C for long-term stability.

Safety and Handling
While a specific Safety Data Sheet (SDS) for YS-67 is not publicly available, the following

guidelines are based on its potent biological activity as an EGFR inhibitor and general

principles for handling hazardous chemical compounds.

Hazard Identification
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YS-67 should be treated as a hazardous substance. As a potent EGFR inhibitor, it may

interfere with normal cellular processes. Potential hazards include:

Toxicity: May be harmful if ingested, inhaled, or absorbed through the skin.

Irritation: May cause skin and eye irritation.

Unknown Hazards: The full toxicological properties of YS-67 have not been extensively

studied.

Personal Protective Equipment (PPE)
Appropriate PPE should be worn at all times when handling YS-67:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: A properly fitted respirator is recommended when handling the

powder form to avoid inhalation.

Handling Procedures
Handle YS-67 in a well-ventilated area, preferably within a chemical fume hood.

Avoid creating dust when working with the solid form.

Prevent contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

First Aid Measures
In case of skin contact: Immediately wash the affected area with soap and water.

In case of eye contact: Flush eyes with copious amounts of water for at least 15 minutes.
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If inhaled: Move to fresh air. If breathing is difficult, seek medical attention.

If ingested: Seek immediate medical attention.

Storage and Disposal
Store YS-67 in a tightly sealed container in a cool, dry, and well-ventilated area.

Follow institutional and local regulations for the disposal of chemical waste.

Mechanism of Action and Signaling Pathway
YS-67 is a potent inhibitor of EGFR, a receptor tyrosine kinase that plays a crucial role in

regulating cell growth, proliferation, and survival.[1] Overexpression or activating mutations of

EGFR are common in various cancers, making it a key target for anti-cancer therapies. YS-67
exerts its effect by inhibiting the phosphorylation of EGFR and downstream signaling

components like Akt.[1]

The EGFR signaling pathway is a complex cascade of molecular events. Upon ligand binding,

EGFR dimerizes and undergoes autophosphorylation, which in turn activates several

downstream pathways, including the RAS-RAF-MEK-ERK and the PI3K-AKT pathways. These

pathways are central to cell proliferation and survival.
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EGFR Signaling Pathway and Inhibition by YS-67
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In Vivo Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [YS-67 safety and handling guidelines]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12365708#ys-67-
safety-and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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